Cas no 105780-30-1 (Phenol,2-methoxy-4,5-dinitro-)

• Product Name: Phenol,2-methoxy-4,5-dinitro-
• CAS No: 105780-30-1
• MF: C₇H₆N₂O₆
• MW: 214.132341861725
• CID: 184175
• PubChem ID: 184586
• Update Time: 2025-04-19

Phenol,2-methoxy-4,5-dinitro- Chemical and Physical Properties

Names and Identifiers

• Phenol,2-methoxy-4,5-dinitro-
• 2-methoxy-4,5-dinitrophenol
• DTXSID80147341
• 4,5-dinitro-2-methoxyphenol
• Phenol, 2-methoxy-4,5-dinitro-
• FFOSGJSASFGRSA-UHFFFAOYSA-N
• 4,5-Dinitroguaiacol
• 105780-30-1
• SCHEMBL1401369

• Inchi： 1S/C7H6N2O6/c1-15-7-3-5(9(13)14)4(8(11)12)2-6(7)10/h2-3,10H,1H3
• InChI Key： FFOSGJSASFGRSA-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC(=C(C=1)[N+](=O)[O-])[N+](=O)[O-])O

Computed Properties

• Exact Mass: 214.022586
• Monoisotopic Mass: 214.022586
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 121
• XLogP3: 1.2

Experimental Properties

• Density: 1.579
• Boiling Point: 456.7°Cat760mmHg
• Flash Point: 230°C
• Refractive Index: 1.624
• PSA: 121.10000
• LogP: 2.26360